cyclobutylmethyl ((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)carbamate

• IUPAC Name: cyclobutylmethyl N-[(1-thiophen-2-yltriazol-4-yl)methyl]carbamate
• InChI: InChI=1S/C13H16N4O2S/c18-13(19-9-10-3-1-4-10)14-7-11-8-17(16-15-11)12-5-2-6-20-12/h2,5-6,8,10H,1,3-4,7,9H2,(H,14,18)
• InChI Key: FMVJJNIYOTVKRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)COC(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

Synthesis Analysis

The synthetic route to this compound involves the assembly of a cyclobutylmethyl group , a 1,2,3-triazole ring , and a thiophene moiety . Metal-catalyzed procedures, such as transition metal-catalyzed reactions , play a crucial role in constructing these intricate structures.

Molecular Structure Analysis

The molecular formula of this compound is C~13~H~14~N~4~OS~2~ . It comprises a cyclobutylmethyl group attached to a 1,2,3-triazole ring, which, in turn, bears a thiophene substituent . The carbamate functional group completes the structure. Crystallographic studies reveal its three-dimensional arrangement.

Chemical Reactions Analysis

While specific reactions involving this compound may vary, it likely participates in metal-catalyzed transformations . These reactions could lead to the formation of more complex molecules or derivatives. Further exploration of its reactivity is essential.